Cas no 16669-27-5 (2-Propenoic acid,2-methyl-, docosyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, docosyl ester
• CAS No: 16669-27-5
• Molecular Formula: C₂₆H₅₀O₂
• Molecular Weight: 394.674
• MDL: MFCD00080413
• CID: 182788
• PubChem ID: 3034258

2-Propenoic acid,2-methyl-, docosyl ester Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, docosyl ester
• BEHENYL METHACRYLATE
• Behenyl Methacrylate (C-22)
• 2-methyl-2-propenoic aci docosyl ester
• 2-Methylpropenoic acid docosyl ester
• Docosylmethacrylat
• Einecs 240-714-1
• Methacrylic acid docosyl ester
• docosyl methacrylate
• 2-Propenoic acid, 2-methyl-, docosyl ester
• DTXSID20884925
• FT-0697113
• AKOS028111711
• SCHEMBL540763
• OCDWICPYKQMQSQ-UHFFFAOYSA-N
• AS-65648
• 16669-27-5
• docosyl 2-methylprop-2-enoate
• NS00052735
• ehenyl Methacrylate
• DTXCID301024343
• DB-253843

• MDL： MFCD00080413
• InChIKey： OCDWICPYKQMQSQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H50O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-28-26(27)25(2)3/h2,4-24H2,1,3H3
• SMILES： CCCCCCCCCCCCCCCCCCCCCCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 394.38100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 23
• Monoisotopic Mass: 394.381
• Heavy Atom Count: 28
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 8.92760
• PSA: 26.30000
• Refractive Index: 1.455
• Boiling Point: 70-71°C
• Flash Point: 215.4°C
• Density: 0.865